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Compound of Interest

Compound Name:
4-Cyclopropoxy-N-methylpyridin-

2-amine

Cat. No.: B14819767

Get Quote

Executive Summary
4-Cyclopropoxy-N-methylpyridin-2-amine is a critical heterocyclic intermediate, primarily

utilized in the synthesis of tyrosine kinase inhibitors (e.g., VEGFR, MET, or CHK1 inhibitors).[1]

Its structure combines a basic pyridine core with a lipophilic cyclopropoxy tail and a secondary

amine.

Understanding its solubility is pivotal for two stages of development:

Synthetic Process: Selecting the correct solvent for nucleophilic substitution or coupling

reactions (e.g., Buchwald-Hartwig).

Purification: Designing effective crystallization systems to remove impurities without

chromatography.

This guide provides a predicted solubility map based on structure-property relationships (SPR)

of close analogues (e.g., 4-Methoxy-N-methylpyridin-2-amine) and details the self-validating

protocols required to confirm these values experimentally.
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Physicochemical Characterization
To predict solubility behavior, we must deconstruct the molecule into its functional

pharmacophores.

Feature Chemical Nature Impact on Solubility

Pyridine Ring (N1)
Basic Heterocycle (pKa ~6.5–

7.[1]0)

pH-Dependent Solubility.

Highly soluble in acidic

aqueous media; low solubility

in neutral/basic water.[1]

Cyclopropoxy Group
Lipophilic Ether (

ring)

Lipophilicity Driver. Increases

LogP significantly compared to

methoxy analogues.[1]

Promotes solubility in non-

polar/chlorinated solvents.

N-Methylamine
Secondary Amine (H-bond

Donor)

Polarity Anchor. Provides

limited hydrogen bonding

capability, aiding solubility in

alcohols (MeOH, EtOH).[1]

Calculated Properties (Estimates based on Analogues):

LogP (Octanol/Water): ~1.8 – 2.3 (More lipophilic than the methoxy analogue, LogP ~1.13).

pKa (Conjugate Acid): ~6.8 (Protonation occurs at the pyridine nitrogen).[1]

Melting Point: Predicted range 85–105°C (Solid at RT).[1]

Solubility Profile Classification
The following profile classifies solvents based on their interaction mechanism with the solute.

Class A: High Solubility (>100 mg/mL)[1]
Solvents: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), DMSO, DMF.
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Mechanism:

Chlorinated Solvents: Excellent interaction with the lipophilic cyclopropyl group and the

aromatic pyridine ring.[1] DCM is the recommended solvent for liquid-liquid extraction.[1]

Polar Aprotic (DMSO/DMF): Disrupts crystal lattice energy effectively; ideal for reaction

media but difficult to remove.[1]

Class B: Moderate Solubility (20–80 mg/mL)[1]
Solvents: Methanol, Ethanol, Isopropanol (IPA), Ethyl Acetate, Toluene.

Mechanism:

Alcohols: The N-methylamine group accepts H-bonds.[1] However, the hydrophobic

cyclopropyl tail limits solubility as the alkyl chain of the alcohol lengthens (MeOH > EtOH >

IPA).[1]

Toluene: Good pi-pi stacking interactions with the pyridine ring, often improving at elevated

temperatures (

).[1]

Class C: Low Solubility / Antisolvents (<5 mg/mL)[1]
Solvents: n-Heptane, Hexane, Water (pH > 8).

Mechanism:

Alkanes: The molecule is too polar for pure alkanes.[1] These are excellent antisolvents

for crystallization (e.g., dissolving in Toluene and adding Heptane).

Neutral Water: The lipophilic cyclopropoxy group dominates, rendering the neutral

molecule sparingly soluble.

Class D: Reactive/pH-Dependent Solubility[1]
Solvents: 1M HCl, 1M Acetic Acid.
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Solubility:Very High (>150 mg/mL).[1]

Mechanism: Protonation of the pyridine nitrogen forms a cationic salt, drastically increasing

aqueous solubility. This is the primary method for impurity rejection (dissolve in acid, wash

with organic, basify to precipitate).

Experimental Validation Protocols
Do not rely solely on predicted values. Use this Self-Validating Workflow to generate precise

data.

Protocol A: Kinetic Solubility Screening (Turbidimetry)
Use for rapid "Go/No-Go" solvent selection.[1]

Preparation: Dispense 5 mg of solid into a vial.

Addition: Add solvent in 100

L increments.

Observation: Vortex for 30 seconds after each addition.

Endpoint: Clear solution (Soluble) or persistent suspension after 1 mL (Insoluble).

Calculation:

.

Protocol B: Equilibrium Solubility (The Gold Standard)
Use for crystallization design and regulatory filing.[1]

Saturation: Add excess solid to 2 mL of solvent until a suspension persists.

Equilibration: Stir at 25°C (or target temp) for 24 hours.

Filtration: Filter supernatant through a 0.45

m PTFE syringe filter.
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Quantification: Dilute filtrate 100x in Mobile Phase and analyze via HPLC.

Detector: UV @ 254 nm (Pyridine absorption).[1]

Standard: 4-Cyclopropoxy-N-methylpyridin-2-amine (purity >98%).[1]

Process Visualization: Solubility Screening
Workflow
The following diagram illustrates the decision logic for solvent selection based on the

experimental outcome.
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Start: 5mg Solid Sample

Add 100µL Solvent
Vortex 30s

Visual Check:
Clear Solution?

High Solubility
(>50 mg/mL)

Use for Reaction

Yes

Add Solvent up to 1mL

No

Moderate Solubility
(5-50 mg/mL)

Use for Crystallization

Clear < 1mL

Heat to 60°C

Cloudy > 1mL

Clear at 60°C?

Still Cloudy?

Insoluble (<5 mg/mL)
Use as Antisolvent

No (Cloudy) No

Yes (Clear)

Ideal Recrystallization
System

Yes

Click to download full resolution via product page

Caption: Logical workflow for classifying solvents into Reaction Media, Crystallization Solvents,

or Antisolvents.
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Strategic Implications for Drug Development[1]
Crystallization Strategy

Recommendation: Use a Cooling Crystallization or Antisolvent Crystallization.[1]

System: Dissolve in Toluene or Ethanol at 60°C. Cool to 0°C. If yield is low, add n-Heptane

dropwise as an antisolvent.[1]

Why? This leverages the temperature dependence of the pyridine ring interactions (Toluene)

or the polarity difference (Ethanol/Heptane).[1]

Salt Formation
To improve aqueous solubility for formulation, convert the free base to a salt.

Screening Candidates:

Hydrochloric Acid (HCl):[1] Likely to form a stable, high-melting solid.

Methanesulfonic Acid (MsOH):[1] Good for increasing lipophilic drug solubility.

Note: The basicity of the pyridine nitrogen makes salt formation stoichiometric and

predictable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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